Cas no 1233500-35-0 (2-(4-bromo-2-methylphenyl)-2,2-difluoroethan-1-amine)

• Product Name: 2-(4-bromo-2-methylphenyl)-2,2-difluoroethan-1-amine
• CAS No: 1233500-35-0
• Molecular Formula: C₉H₁₀BrF₂N
• Molecular Weight: 250.083208560944
• CID: 6511826
• PubChem ID: 58559226

2-(4-bromo-2-methylphenyl)-2,2-difluoroethan-1-amine Properties

Names and Identifiers

• 2-(4-bromo-2-methylphenyl)-2,2-difluoroethan-1-amine
• PCBGXXJIULALPT-UHFFFAOYSA-N
• SCHEMBL2473619
• 1233500-35-0
• 2-(4-bromo-2-methylphenyl)-2,2-difluoroethanamine
• EN300-1958661

• InChIKey： PCBGXXJIULALPT-UHFFFAOYSA-N
• Inchi： 1S/C9H10BrF2N/c1-6-4-7(10)2-3-8(6)9(11,12)5-13/h2-4H,5,13H2,1H3
• SMILES： BrC1C=CC(=C(C)C=1)C(CN)(F)F

Computed Properties

• Exact Mass: 248.99647g/mol
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 2
• Monoisotopic Mass: 248.99647g/mol
• Heavy Atom Count: 13
• Complexity: 175
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 2.5
• Topological Polar Surface Area: 26Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Bromobenzenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Bromobenzenes